Cas no 2227833-73-8 (rac-(1R,3R)-3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227833-73-8
• MF: C₉H₁₅FO₂
• MW: 174.212606668472
• CID: 5900837
• PubChem ID: 165846009
• Update Time: 2025-06-08

rac-(1R,3R)-3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227833-73-8
• EN300-1767905

• Inchi： 1S/C9H15FO2/c1-8(2)5(7(11)12)6(8)9(3,4)10/h5-6H,1-4H3,(H,11,12)/t5-,6+/m0/s1
• InChI Key： BAKQDEUJEZGULT-NTSWFWBYSA-N
• SMILES： FC(C)(C)[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 174.10560788g/mol
• Monoisotopic Mass: 174.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to rac-(1R,3R)-3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227833-73-8)

Rac-(1R,3R)-3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227833-73-8) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of cyclopropanecarboxylic acids and is characterized by its chiral centers and the presence of a fluorine atom, which imparts specific chemical and biological properties.

The structure of rac-(1R,3R)-3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is notable for its cyclopropane ring, which is a highly strained three-membered ring. The presence of this ring imparts rigidity to the molecule, which can influence its reactivity and biological activity. Additionally, the fluorine atom at the 2-position of the propan-2-yl group adds an element of polarity and can affect the compound's solubility and interactions with biological targets.

In recent years, there has been a growing interest in the synthesis and application of fluorinated compounds due to their unique properties. Fluorine atoms can significantly alter the electronic and steric properties of molecules, making them valuable in drug design and development. The introduction of fluorine into organic molecules can enhance their metabolic stability, improve their binding affinity to target proteins, and modulate their pharmacokinetic profiles.

Rac-(1R,3R)-3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has been studied for its potential as a building block in the synthesis of more complex molecules. Its chiral centers make it an attractive candidate for asymmetric synthesis, where enantiomerically pure compounds are often required for pharmaceutical applications. The ability to control stereochemistry during synthesis is crucial for developing drugs with high efficacy and reduced side effects.

Recent research has explored the use of cyclopropanecarboxylic acids in various medicinal applications. For instance, cyclopropanecarboxylic acids have been investigated for their anti-inflammatory properties and their potential as inhibitors of specific enzymes involved in inflammatory pathways. The presence of a fluorine atom in rac-(1R,3R)-3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid could enhance its activity by improving its interaction with target proteins or by altering its metabolic stability.

In addition to its potential medicinal applications, rac-(1R,3R)-3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has also been studied for its use in materials science. Fluorinated compounds are known for their unique surface properties and have found applications in coatings, lubricants, and other advanced materials. The rigidity imparted by the cyclopropane ring could make this compound useful in the development of materials with enhanced mechanical properties.

The synthesis of rac-(1R,3R)-3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid typically involves several steps, including the formation of the cyclopropane ring and the introduction of the fluorine atom. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one common approach involves the use of organometallic reagents to form the cyclopropane ring followed by selective fluorination reactions.

The characterization of rac-(1R,3R)-3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is typically performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. High-resolution NMR spectra can reveal the presence of chiral centers and confirm the stereochemistry of the molecule.

In conclusion, rac-(1R,3R)-3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 227833-73-8) is a versatile compound with potential applications in both medicinal chemistry and materials science. Its unique structural features make it an interesting subject for further research and development. As new synthetic methods continue to be developed and optimized, it is likely that this compound will find even more diverse applications in various fields.